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Compound of Interest

4-Hydroxymethyl-4'-methyl-2,2'-
Compound Name:
bipyridyl

cat. No.: B1333989

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available characterization data for the
heterocyclic compound 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl, a key intermediate in the
synthesis of more complex bipyridine ligands.[1] This document compiles essential physical,
chemical, and safety data, presented for ease of reference.

Core Compound Properties

4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl is a functionalized derivative of 2,2'-bipyridine, a
widely used ligand in coordination chemistry. The presence of a hydroxymethyl group and a
methyl group at the 4 and 4' positions, respectively, allows for further chemical modification,
making it a valuable building block in the synthesis of bespoke molecules for various
applications, including materials science and catalysis.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C12H12N20 PubChem|[2]

Molecular Weight 200.24 g/mol PubChem, ChemicalBook[2][3]

Melting Point 119.0to0 123.0 °C ChemicalBook][3]

Boiling Point (Predicted) 377.8+37.0°C ChemicalBook][3]

Density (Predicted) 1.169 £ 0.06 g/cm3 ChemicalBook[3]

pKa (Predicted) 13.25+0.10 ChemicalBook][3]

Solubility Soluble in Methanol ChemicalBook][3]
White to Orange to Green ]

Appearance ChemicalBook][3]
powder to crystal

Table 2: Compound Identifiers

Identifier Type Identifier Source

CAS Number 81998-04-1 PubChem, ChemicalBook[2][3]
2-(4-methyl-2-pyridinyl)-4-

IUPAC Name [ (_ ) yrewy Y PubChem|[2]
pyridinylJmethanol
InChl=1S/C12H12N20/c1-9-2-

InChl 4-13-11(6-9)12-7-10(8-15)3-5- PubChem, ChemicalBook[2][3]
14-12/h2-7,15H,8H2,1H3
GJCOKGHYIMLMPB- _

InChiKey PubChem, ChemicalBook[2][3]
UHFFFAOYSA-N
C1(C2=NC=CC(C)=C2)=NC= _

SMILES ChemicalBook][3]
CC(CO)=C1

EC Number 805-844-0 PubChem|[2]

Spectroscopic and Safety Data
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While specific spectral data such as detailed NMR peak assignments or mass spectrometry
fragmentation patterns for 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl are not readily available
in the public domain, PubChem lists a GC-MS spectrum under the reference 1-82-597-4,
copyrighted by John Wiley & Sons, Inc.[2] Researchers may need to consult specialized
databases or perform their own analyses to obtain detailed spectral characterization.

Table 3: GHS Safety and Hazard Information

Hazard Code Description Hazard Class

H315 Causes skin irritation Skin Irritation, Category 2[2]
H319 Causes serious eye irritation Eye Irritation, Category 2[2]

H335 May cause respiratory irritation Specific target organ toxicity,

single exposure[2]

Experimental Protocols and Methodologies

Detailed, step-by-step synthesis protocols for 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl are
not extensively documented in freely accessible literature. However, the synthesis of related
hydroxymethylbipyridine precursors is generally achieved through methods such as the
oxidation of the corresponding methyl-substituted bipyridines, followed by esterification and
reduction.[4] For instance, the synthesis of 4,4'-bis(hydroxymethyl)-2,2'-bipyridine has been
achieved via the oxidation of 4,4'-dimethyl-2,2'-bipyridine.[4] A similar synthetic strategy can be
inferred for the target compound.

A general workflow for the characterization of a synthesized batch of 4-Hydroxymethyl-4'-
methyl-2,2'-bipyridyl is outlined below.
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Synthesis & Purification
Starting Materials
(e.g., 4,4'-dimethyl-2,2'-bipyridine)

;

Chemical Synthesis
(Oxidation/Reduction)

;

( Purification \
(e.g., Column Chromatography,
K Recrystallization) )

Characterize Pure Product Charagterize Pure Product Characterize Pure Product Characterize Pure Product

Characterlzatlo

NMR Spectroscopy Mass Spectrometry Meltlng Point Purity Assessment
(*H, 3C) (e.g., GC-MS, ESI-MS) Analysis (e.g., HPLC, Elemental Analysis)

Click to download full resolution via product page

General experimental workflow for synthesis and characterization.

Logical Relationships in Synthesis

The synthesis of functionalized bipyridines often involves a multi-step process. The conversion
of a methyl group to a hydroxymethyl group is a common transformation in organic synthesis,
allowing for the introduction of a reactive handle for further derivatization.

4,4'-Dimethyl-2,2'-bipyridine Oxidation Oxidized Intermediate Reduction 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl

(Precursor) (e.g., Carboxylic Acid or Ester) (Target Product)

Click to download full resolution via product page

Inferred synthetic relationship from precursor to product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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